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Compound of Interest

Trimethyl ethane-1,1,2-
Compound Name: )
tricarboxylate

cat. No.: B1296336

CAS Number: 40967-67-7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trimethyl ethane-1,1,2-tricarboxylate,
a versatile building block in organic synthesis. This document consolidates its chemical and
physical properties, outlines a general synthetic approach, and presents available spectral
data.

Chemical and Physical Properties

Trimethyl ethane-1,1,2-tricarboxylate, also known as 2-Methoxycarbonylsuccinic acid
dimethyl ester, is a tricarboxylic acid ester with the molecular formula CsH1206 and a molecular
weight of 204.18 g/mol .[1][2][3] A summary of its key physical and chemical properties is
presented in the table below.
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Property Value Reference

CAS Number 40967-67-7 [2][3][4]

Molecular Formula CsH1206 [11[2][3]

Molecular Weight 204.18 g/mol [1112][3]
Trimethyl ethane-1,1,2-

IUPAC Name ] [2]
tricarboxylate

2-Methoxycarbonylsuccinic
acid dimethyl ester, 1,1,2-

Synonyms : o [41[5]
Ethanetricarboxylic acid,

trimethyl ester

Appearance Liquid [5]
Purity >97% (typical) [3]
Storage Room temperature [3]

Synthesis

A detailed experimental protocol for the synthesis of Trimethyl ethane-1,1,2-tricarboxylate is
not readily available in the public domain. However, a general and plausible synthetic route can
be inferred from standard organic chemistry principles and analogous reactions, such as the
synthesis of its triethyl ester counterpart. The synthesis would likely involve the nucleophilic
substitution of a halosuccinate with a malonic ester, followed by esterification if necessary.

A probable synthetic pathway is the reaction of dimethyl malonate with a dimethyl 2-
halosuccinate (e.g., dimethyl 2-bromosuccinate or dimethyl 2-chlorosuccinate) in the presence
of a suitable base.

Below is a conceptual workflow for the synthesis of Trimethyl ethane-1,1,2-tricarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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